Cas no 2171162-58-4 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid)

• Product Name: (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid
• CAS No: 2171162-58-4
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6102067
• PubChem ID: 165514887
• Update Time: 2025-06-25

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid
• 2171162-58-4
• EN300-1521215
• (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetamido}butanoic acid

• Inchi： 1S/C26H31N3O5/c1-2-23(25(31)32)28-24(30)15-29-13-11-17(12-14-29)27-26(33)34-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t23-/m1/s1
• InChI Key： FVLRTARVVUAFQT-HSZRJFAPSA-N
• SMILES： O(C(NC1CCN(CC(N[C@@H](C(=O)O)CC)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid

Introduction to (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid (CAS No. 2171162-58-4)

(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid, with the CAS number 2171162-58-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine ring, making it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid allows for the controlled addition of amino acids during peptide synthesis, ensuring high yields and purity of the final product. The piperidine ring contributes to the compound's conformational flexibility, which is crucial for its biological activity and interactions with target proteins.

Recent studies have highlighted the potential applications of (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study published in the European Journal of Medicinal Chemistry, scientists explored the use of (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid as a scaffold for developing novel antibiotics. The compound's ability to form stable complexes with metal ions was leveraged to create metalloantibiotics with enhanced antibacterial activity against multidrug-resistant bacteria. These findings suggest that (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid could play a crucial role in addressing the growing global threat of antibiotic resistance.

The synthesis of (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid involves several well-established chemical reactions, including coupling reactions, deprotection steps, and purification techniques. One common approach is to start with a protected piperidine derivative, which is then coupled with an appropriate amino acid using a coupling reagent such as HATU or EDC·HCl. The resulting intermediate is further modified by introducing the Fmoc protecting group, followed by deprotection to yield the final product.

The purity and quality of (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetamido}butanoic acid are critical for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques also help in characterizing any potential impurities or by-products that may affect the compound's biological activity.

In conclusion, (2R)-2-{2-4-( {(9H-fluoren - 9 - yl) methoxy carbonyl } amino ) piperidin - 1 - ylacet amido } butanoic acid (CAS No. 2171162 - 58 - 4) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases, antibiotic-resistant bacteria, and other medical conditions. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the field.